Cas no 827589-07-1 (Urea, N-(6-amino-2-pyridinyl)-N'-methyl-)

Urea, N-(6-amino-2-pyridinyl)-N'-methyl- structure
827589-07-1 structure
Product Name:Urea, N-(6-amino-2-pyridinyl)-N'-methyl-
CAS No:827589-07-1
MF:C7H10N4O
MW:166.180500507355
CID:683599
PubChem ID:58772599
Update Time:2025-04-19

Urea, N-(6-amino-2-pyridinyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-(6-amino-2-pyridinyl)-N'-methyl-
    • 1-(6-aminopyridin-2-yl)-3-methylurea
    • SCHEMBL13403442
    • 827589-07-1
    • N-(6-Aminopyridin-2-yl)-N'-methylurea
    • DTXSID70729913
    • Inchi: 1S/C7H10N4O/c1-9-7(12)11-6-4-2-3-5(8)10-6/h2-4H,1H3,(H4,8,9,10,11,12)
    • InChI Key: FWORSKHORMCTRJ-UHFFFAOYSA-N
    • SMILES: O=C(NC)NC1C=CC=C(N)N=1

Computed Properties

  • Exact Mass: 166.08546096g/mol
  • Monoisotopic Mass: 166.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 80Ų
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